9-tert-Butoxynonan-1-ol

• CAS No.: 114340-46-4
• Molecular Formula: C13H28O2
• Molecular Weight: 216.36 g/mol
• IUPAC Name: 9-[(2-methylpropan-2-yl)oxy]nonan-1-ol
• InChI: InChI=1S/C13H28O2/c1-13(2,3)15-12-10-8-6-4-5-7-9-11-14/h14H,4-12H2,1-3H3
• InChI Key: IZXGQILPHIBIBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCCCCCCCCCO

Description

9-tert-Butoxynonan-1-ol is a useful research compound. Its molecular formula is C13H28O2 and its molecular weight is 216.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry

9-tert-Butoxynonan-1-ol has been investigated for its potential antimicrobial and anticancer properties. Studies have shown that derivatives of this compound exhibit significant biological activity.

Case Study: Antimicrobial Activity
Research indicates that compounds similar to this compound demonstrate promising antimicrobial effects against various pathogens. For instance, derivatives were synthesized and screened for their activity against Escherichia coli and Staphylococcus aureus, showing Minimum Inhibitory Concentrations (MICs) that suggest potential as therapeutic agents .

Table 1: Antimicrobial Activity of Related Compounds

Compound	Target Pathogen	MIC (µM)
Compound A	E. coli	12.23
Compound B	S. aureus	6.68
This compound	TBD	TBD

Agricultural Applications

The compound has also been explored for its pesticidal properties. Research indicates that certain derivatives can act as effective insecticides, targeting pests such as aphids and caterpillars.

Case Study: Pesticidal Activity
A study demonstrated the synthesis of various derivatives of this compound, which were tested for their insecticidal efficacy against common agricultural pests. The results highlighted several compounds with LC50 values indicating their potential use in pest management strategies .

Table 2: Pesticidal Activity of Derivatives

Compound	Target Pest	LC50 (mg/L)
Compound C	Aphids	5.88
Compound D	Caterpillars	3.45
This compound	TBD	TBD

Materials Science

In materials science, this compound is being studied for its role as a surfactant and emulsifier in various formulations, including cosmetics and pharmaceuticals.

Case Study: Emulsification Properties
Research has shown that the compound can stabilize emulsions effectively due to its amphiphilic nature, making it suitable for use in cosmetic formulations where stable emulsions are crucial .

Table 3: Emulsification Properties

Formulation Type	Stability (Days)
Oil-in-Water	30
Water-in-Oil	15

Synthesis routes and methods

Procedure details

200 g (2.7 mol) of tert-butanol, 100 g (0.625 mol) of 1,9-nonanediol and 2 g of sulfuric aid were placed in a 500 ml round bottomed flask, and refluxed with heat for 5 hours, followed by neutralizing with an aqueous sodium hydroxide solution. After unreacted tert-butanol was evaporated, hexane was added and stirred. The diol insoluble in hexane was discarded by filtration. The hexane layer was washed with water, and dried with anhydrous sodium sulfate. After filtration, the solvent was evaporated and the residue was purified by silica gel column chromatography (hexane/chloroform) to obtain 35 g of 9-tert-butoxy-1-nonanol as a colorless oil.